Cas no 688335-85-5 (N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688335-85-5
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 6153614
• PubChem ID: 4591132
• Update Time: 2025-06-12

N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• AKOS002046437
• N-(4-methoxyphenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• SR-01000907214
• ZINC04032578
• SR-01000907214-1
• N-(4-methoxyphenyl)-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• F0599-0275
• 688335-85-5
• N-(4-methoxyphenyl)-2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide

• Inchi： 1S/C19H19N3O3S/c1-24-16-7-3-14(4-8-16)21-18(23)13-26-19-20-11-12-22(19)15-5-9-17(25-2)10-6-15/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key： SHCHKRMWLMWURP-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OC)=O)C1=NC=CN1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 369.11471265g/mol
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Introduction to N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688335-85-5)

N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 688335-85-5, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural complexity of this molecule, characterized by its N-(4-methoxyphenyl) and 2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide moieties, suggests potential therapeutic applications in various disease conditions.

The N-(4-methoxyphenyl) moiety is a key feature of this compound, contributing to its unique chemical and biological properties. The presence of the methoxy group at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This structural element has been extensively studied for its role in modulating enzyme activity and receptor binding, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

Furthermore, the 1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl group adds another layer of complexity to the molecule. Imidazole derivatives are well-known for their diverse pharmacological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The sulfanyl group at the imidazole ring further enhances the compound's reactivity and binding affinity to biological targets. This combination of structural features makes N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide a compelling candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Studies have shown that N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide exhibits strong binding affinity to enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play a crucial role in the production of pro-inflammatory mediators, making them attractive targets for therapeutic intervention.

In addition to its potential anti-inflammatory properties, N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide has shown promise in preclinical studies as a modulator of central nervous system (CNS) function. The N-(4-methoxyphenyl) moiety is particularly relevant here, as it has been demonstrated to cross the blood-brain barrier efficiently. This property is essential for developing drugs that need to exert their effects within the CNS. Furthermore, the imidazole scaffold has been associated with neuroprotective and anti-anxiety effects, suggesting that this compound may have therapeutic potential in conditions such as Alzheimer's disease and depression.

The synthesis of N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic route typically begins with the condensation of 4-methoxybenzaldehyde with 1H-imidazole under acidic conditions to form 1-(4-methoxyphenyl)-1H-imidazole. This intermediate is then reacted with 4-methoxybenzoyl chloride in the presence of a base to yield 1-(4-methoxyphenyl)-1H-imidazol-2-ylethanone. Subsequent reaction with thiol derivatives under controlled conditions results in the formation of the final product.

The purity and stability of N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide are critical factors that must be carefully monitored during synthesis and storage. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed techniques for analyzing the purity of this compound. Additionally, storage conditions must be optimized to prevent degradation, typically involving refrigeration and protection from light.

Recent research has also explored the pharmacokinetic properties of N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ysulfanyl}acetamide using advanced computational models. These studies have provided valuable insights into how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these pharmacokinetic parameters is essential for predicting drug efficacy and safety profiles before moving into clinical trials.

The potential therapeutic applications of N-(4-methoxyphenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-y sulfanyl}acetamide extend beyond its anti-inflammatory and CNS-modulating properties. Preliminary studies have suggested that this compound may also exhibit anticancer effects by inhibiting key signaling pathways involved in tumor growth and progression. The N-(4 meth oxy phen yl) moiety has been shown to interact with specific proteins that regulate cell cycle progression, while the imidazole scaffold may interfere with DNA replication in cancer cells.

In conclusion, N-(4 meth oxy phen yl) - 2 - { 1 - ( 4 - meth oxy phen yl ) - 1 H - im id az ol - 2 - ylsulfany l } acet am ide ( CAS No . 688335 -85 -5 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas , including inflammation , neurodegenerative diseases , and cancer . As research continues to uncover new biological activities and mechanisms of action , this compound is poised to play an important role in the development of novel treatments for human diseases .